Cas no 116409-21-3 (6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-ol,7,8-dihydro-6,7-dimethyl-8-(3,4,5-trimethoxyphenyl)-)
116409-21-3 structure
Product Name:6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-ol,7,8-dihydro-6,7-dimethyl-8-(3,4,5-trimethoxyphenyl)-
CAS No:116409-21-3
MF:C21H24O7
MW:388.411067008972
CID:222659
PubChem ID:146610
Update Time:2025-04-19
6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-ol,7,8-dihydro-6,7-dimethyl-8-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-ol,7,8-dihydro-6,7-dimethyl-8-(3,4,5-trimethoxyphenyl)-
- 6,7-dimethyl-8-(3,4,5-trimethoxyphenyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]chromen-6-ol
- 6H-1,3-Dioxolo(4,5-g)(1)benzopyran-6-ol, 7,8-dihydro-6,7-dimethyl-8-(3,4,5-trimethoxyphenyl)-
- 7,8-Dihydro-6,7-dimethyl-8-(3,4,5-trimethoxyphenyl)-6H-1,3-dioxolo(4,5-g)(1)benzopyran-6-ol
- SCHEMBL19419803
- NCI60_004463
- 116409-21-3
- 6H-1,5-g][1]benzopyran-6-ol, 7,8-dihydro- 6,7-dimethyl-8-(3,4,5-trimethoxyphenyl)-
- DTXSID40922055
- 6,7-Dimethyl-8-(3,4,5-trimethoxyphenyl)-7,8-dihydro-2H,6H-[1,3]dioxolo[4,5-g][1]benzopyran-6-ol
- NSC600023
- CHEMBL1974177
- NSC-600023
-
- Inchi: 1S/C21H24O7/c1-11-19(12-6-17(23-3)20(25-5)18(7-12)24-4)13-8-15-16(27-10-26-15)9-14(13)28-21(11,2)22/h6-9,11,19,22H,10H2,1-5H3
- InChI Key: QSGVFQHJEFDOAR-UHFFFAOYSA-N
- SMILES: O1C2C=C3C(=CC=2C(C2C=C(C(=C(C=2)OC)OC)OC)C(C)C1(C)O)OCO3
Computed Properties
- Exact Mass: 388.15222
- Monoisotopic Mass: 388.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.252
- Boiling Point: 490.8°C at 760 mmHg
- Flash Point: 250.6°C
- Refractive Index: 1.568
- PSA: 75.61
6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-ol,7,8-dihydro-6,7-dimethyl-8-(3,4,5-trimethoxyphenyl)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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